Autophinib

• CAS No.: 1644443-47-9
• Product Name: Autophinib
• Molecular Formula: C14H11ClN6O3
• Molecular Weight: 346.731
• IUPAC Name: 6-chloro-N-(5-methyl-1H-pyrazol-3-yl)-2-(4-nitrophenoxy)pyrimidin-4-amine
• Standard InChI: InChI=1S/C14H11ClN6O3/c1-8-6-13(20-19-8)17-12-7-11(15)16-14(18-12)24-10-4-2-9(3-5-10)21(22)23/h2-7H,1H3,(H2,16,17,18,19,20)
• Standard InChIKey: CEUMAXLRGBKFQP-UHFFFAOYSA-N
• SMILES: CC1=CC(=NN1)NC2=CC(=NC(=N2)OC3=CC=C(C=C3)[N+](=O)[O-])Cl
• Appearance: Solid powder
• Description: Autophinib is a novel potent autophagy inhibitor, inhibiting autophagy induced by starvation or Rapamycin by targeting the lipid kinase VPS34.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Autophinib
• Reference: 1: Waldmann H, Robke L, Laraia L, Carnero Corrales MA, Konstantinidis G, Muroi M, Richters A, Winzker M, Engbring T, Tomassi S, Watanabe N, Osada H, Rauh D, Wu Y, Engel J. Phenotypic Identification of a Novel Autophagy Inhibitor Chemotype Targeting Lipid Kinase VPS34. Angew Chem Int Ed Engl. 2017 May 22. doi: 10.1002/anie.201703738. [Epub ahead of print] PubMed PMID: 28544137.
• PubChem Compound: 129626605
• Last Modified: Nov 11 2021